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Compound of Interest

Compound Name: Sp-cCMPS

Cat. No.: B15601087

This guide provides essential safety and logistical information for the proper disposal of Sp-
cCMPS (Adenosine 3',5'-cyclic monophosphorothioate, Sp-isomer, cytidine-substituted), a
critical component in many research and drug development applications. Adherence to these
procedures is vital for ensuring personnel safety, protecting the environment, and maintaining
regulatory compliance. This document is intended for researchers, scientists, and drug
development professionals.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of a substance is the
foundation of its safe handling and disposal. The following data for Sp-cCMPS is summarized
from available chemical databases.[1]
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Property Value
Molecular Formula C9H12N306PS
Molecular Weight 321.25 g/mol
Appearance Solid (Assumed)

Information not readily available; likely soluble in

Solubility
agueous solutions.

Sp-cCMPS, 1-[(4aR,6R,7R,7aS)-2,7-dihydroxy-
2-sulfanylidene-4a,6,7,7a-tetrahydro-4H-
furo[3,2-d][1][2][3]dioxaphosphinin-6-yl]-4-

aminopyrimidin-2-one

Chemical Names

Disposal Plan

Proper disposal of Sp-cCMPS and any associated contaminated materials is crucial to prevent
environmental contamination and to comply with institutional and regulatory guidelines.[2] The
following procedures are based on general best practices for laboratory chemical waste.
Always consult your institution's Environmental Health and Safety (EHS) office or designated
safety officer for specific guidance and to ensure compliance with local, state, and federal
regulations.[3][4]

o Waste Identification and Segregation:
o Properly identify and segregate all Sp-cCMPS waste at the point of generation.[4]

o Do not mix Sp-cCMPS waste with other chemical waste streams unless explicitly
permitted by your institution's EHS office.

e Unused Solid Compound:
o Dispose of unused solid Sp-cCMPS as hazardous chemical waste.[2]

o Place the solid in a clearly labeled, sealed container that is compatible with the chemical.
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o The label should include the chemical name ("Sp-cCMPS"), the quantity, and the date of
accumulation.

e Aqueous Solutions:

o Consult your institution's safety officer for guidance on the disposal of aqueous solutions
containing Sp-cCMPS.[2]

o Depending on the concentration and local regulations, these solutions may need to be
collected as hazardous chemical waste.

o Do not dispose of Sp-cCMPS solutions down the drain unless you have received explicit
approval from your EHS office.

e Contaminated Materials:

o All materials that have come into contact with Sp-cCMPS, such as pipette tips, tubes,
gloves, and bench paper, should be considered contaminated and disposed of as
hazardous waste.[2]

o Collect these materials in a designated, leak-proof, and clearly labeled hazardous waste
container.

* Waste Storage:

o Store all Sp-cCMPS waste containers in a designated and properly ventilated satellite
accumulation area within the laboratory.

o Ensure containers are kept closed except when adding waste.[4]

Experimental Protocol: Neutralization (If Approved
by EHS)

In some instances, chemical neutralization may be an appropriate step before disposal.
However, this should only be performed by trained personnel and with the explicit approval of
your institution's EHS office. The following is a generic protocol and may not be suitable for Sp-
cCMPS without further evaluation.
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e Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a
lab coat, and chemical-resistant gloves.

o Containment: Perform the entire procedure within a certified chemical fume hood.

 Dilution: If permissible, slowly add the Sp-cCMPS solution to a large volume of cold water in
a suitable container to dilute it.

» Neutralization Agent: Based on the chemical properties of Sp-cCMPS, a suitable neutralizing
agent would need to be identified. This would likely require consultation with a chemist or
your EHS office.

e pH Monitoring: Slowly add the neutralizing agent while monitoring the pH of the solution with
a calibrated pH meter or pH strips.

o Completion: Continue to add the neutralizing agent until the pH is within the range
acceptable for disposal as non-hazardous waste, as determined by local regulations
(typically between 6 and 9).

» Disposal: Dispose of the neutralized solution in accordance with institutional and local
regulations.

Sp-cCMPS Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of Sp-
cCMPS waste.
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Caption: A flowchart illustrating the decision-making process for the proper disposal of different
forms of Sp-cCMPS waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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